Cas no 40963-62-0 (2,3'-bipyridin-4-amine)

• Product Name: 2,3'-bipyridin-4-amine
• CAS No: 40963-62-0
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• MDL: MFCD05149294
• CID: 2634230
• PubChem ID: 3696621
• Update Time: 2025-06-11

2,3'-bipyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• [2,3']bipyridinyl-4-ylamine
• 2-pyridin-3-ylpyridin-4-amine
• 2,3'-bipyridin-4-amine
• [2,3'-Bipyridin]-4-amine
• DS-019463
• DS-10534
• CS-0156820
• C75078
• 2-(Pyridin-3-yl)pyridin-4-amine
• AKOS015945261
• MFCD05149294
• 5-(4-amino-2-pyridyl)pyridine
• SB52746
• EN300-239872
• F2167-2400
• SCHEMBL12692435
• 40963-62-0
• DTXSID60395181

• MDL： MFCD05149294
• Inchi： 1S/C10H9N3/c11-9-3-5-13-10(6-9)8-2-1-4-12-7-8/h1-7H,(H2,11,13)
• InChI Key： WKCIOKBWLISHSR-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1C1C=NC=CC=1)N

Computed Properties

• Exact Mass: 171.079647300g/mol
• Monoisotopic Mass: 171.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2,3'-bipyridin-4-amine

2,3'-Bipyridin-4-amine (CAS No. 40963-62-0): A Versatile Heterocyclic Compound for Modern Research

The compound 2,3'-bipyridin-4-amine (CAS No. 40963-62-0) is a bipyridine derivative with significant potential in pharmaceutical, agrochemical, and material science applications. Its unique heterocyclic structure, featuring two nitrogen-containing pyridine rings, enables diverse reactivity and binding properties. Researchers increasingly focus on this molecule due to its role as a ligand precursor in catalysis and its ability to form metal-organic frameworks (MOFs), aligning with current trends in sustainable chemistry and green synthesis.

In drug discovery, 2,3'-bipyridin-4-amine serves as a pharmacophore scaffold for designing kinase inhibitors and antimicrobial agents. Recent studies highlight its utility in cancer therapeutics, particularly in targeting protein-protein interactions – a hot topic in precision medicine. The compound's amine functionality at the 4-position allows for straightforward derivatization, making it valuable for combinatorial chemistry approaches that dominate modern high-throughput screening platforms.

Material scientists exploit 40963-62-0 for developing organic semiconductors and luminescent materials, capitalizing on its π-conjugated system. This aligns with booming interest in OLED technologies and flexible electronics. The bipyridine core facilitates charge transport properties critical for energy storage devices, answering industry demands for better battery materials and supercapacitors.

Synthetic protocols for 2,3'-bipyridin-4-amine often involve cross-coupling reactions, reflecting the popularity of palladium-catalyzed methods in contemporary literature. Advanced purification techniques like preparative HPLC ensure high purity (>98%) for sensitive applications. Analytical characterization typically combines NMR spectroscopy, mass spectrometry, and X-ray crystallography – methodologies frequently searched by synthetic chemists.

Environmental considerations position 40963-62-0 as a target for biodegradation studies, addressing concerns about persistent organic pollutants. Its structure-activity relationships are actively investigated using computational chemistry tools like DFT calculations and molecular docking, techniques gaining traction in cheminformatics communities. These approaches help predict ADMET properties early in development cycles.

The global market for bipyridine derivatives shows steady growth (CAGR 5.2%), driven by demand in electronic materials and pharmaceutical intermediates. Suppliers typically offer 2,3'-bipyridin-4-amine in research quantities (100mg-10g) with detailed technical data sheets covering spectral data and storage conditions – information highly sought after in procurement queries.

Ongoing research explores the compound's potential in supramolecular chemistry for constructing molecular machines and self-assembling systems. Its ability to participate in hydrogen bonding networks makes it valuable for designing smart materials responsive to environmental stimuli. These applications resonate with trending searches about nanotechnology breakthroughs and bio-inspired materials.

Quality control of 40963-62-0 involves rigorous HPLC purity analysis and residual solvent testing, reflecting industry standards for fine chemicals. Stability studies under various temperature conditions and pH ranges provide crucial data for formulation scientists – another frequent search topic among users evaluating chemical compatibility.

Patent analysis reveals growing IP activity around 2,3'-bipyridin-4-amine derivatives, particularly in photovoltaic applications and bioconjugation techniques. This correlates with rising searches for renewable energy materials and targeted drug delivery systems. The compound's chelation behavior with transition metals also attracts attention for catalytic converter research.

For researchers handling 40963-62-0, proper laboratory safety protocols including fume hood use and personal protective equipment are essential. While not classified as hazardous, standard precautions for amine-containing compounds apply – a practical consideration often overlooked in academic literature but frequently queried in chemical safety forums.